Cas no 1334147-00-0 (2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine
• CAS No: 1334147-00-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD19686474
• CID: 5188346
• Update Time: 2025-05-22

2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine
• 1H-Indole-3-ethanamine, 6-methyl-1-propyl-

• MDL： MFCD19686474
• Inchi： 1S/C14H20N2/c1-3-8-16-10-12(6-7-15)13-5-4-11(2)9-14(13)16/h4-5,9-10H,3,6-8,15H2,1-2H3
• InChI Key： WPIVVZQDANJEIP-UHFFFAOYSA-N
• SMILES： N1(C=C(CCN)C2C=CC(C)=CC1=2)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 31

Additional information on 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine

Exploring the Potential of 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334147-00-0): A Comprehensive Overview

The compound 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334147-00-0) is an intriguing indole derivative that has garnered attention in various scientific and industrial applications. This article delves into its chemical properties, potential uses, and current research trends, while addressing common queries and concerns related to this compound.

Chemically, 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine belongs to the class of substituted indoles, featuring a propyl group at the 1-position and a methyl group at the 6-position of the indole ring. The presence of the ethylamine side chain at the 3-position makes this compound particularly interesting for pharmacological studies. Researchers are actively investigating its potential as a precursor for novel bioactive molecules, given the importance of indole derivatives in medicinal chemistry.

Recent studies have explored the structure-activity relationship of 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine derivatives, particularly in the context of neurological research. The compound's structural similarity to certain neurotransmitters has prompted investigations into its potential interactions with various receptor systems. However, it's crucial to note that all such research is conducted under strict regulatory guidelines and ethical standards.

From a synthetic chemistry perspective, CAS 1334147-00-0 represents an important building block for more complex molecular architectures. Its well-defined structure allows for precise modifications, making it valuable for creating libraries of compounds in drug discovery programs. The 6-methyl-1-propyl substitution pattern offers unique steric and electronic properties that can influence the biological activity of resulting compounds.

In material science applications, derivatives of 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine have shown promise in the development of organic semiconductors and light-emitting materials. The indole core's electron-rich nature, combined with the amine functionality, provides opportunities for creating novel materials with specific optoelectronic properties.

The analytical characterization of 1334147-00-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for research applications. Many researchers searching for "2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine synthesis" or "CAS 1334147-00-0 characterization" are particularly interested in these analytical protocols.

Regarding safety and handling, while 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine is not classified as hazardous under current regulations, standard laboratory precautions should always be followed. Proper personal protective equipment and adequate ventilation are recommended when working with this or any chemical compound.

The commercial availability of CAS 1334147-00-0 has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 98% for most research applications. Those searching for "buy 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine" should ensure they source it from reputable suppliers who provide proper documentation and certificates of analysis.

Future research directions for 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine may include exploring its potential in green chemistry applications, given the increasing focus on sustainable synthetic methods. Additionally, computational chemistry approaches could help predict novel derivatives with enhanced properties, addressing common search queries like "1334147-00-0 derivatives" and "indole amine applications".

In conclusion, 2-(6-methyl-1-propyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334147-00-0) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features continue to inspire research in medicinal chemistry, materials science, and beyond, making it a compound of ongoing interest to the scientific community.